Cas no 62469-52-7 (2-Propanol, 1-(diethylamino)-3-(dimethylamino)-)

62469-52-7 structure
Product name:2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
2-Propanol, 1-(diethylamino)-3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
- 1-(diethylamino)-3-(dimethylamino)propan-2-ol
- DTXSID80484440
- 62469-52-7
- SCHEMBL15835838
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- Inchi: InChI=1S/C9H22N2O/c1-5-11(6-2)8-9(12)7-10(3)4/h9,12H,5-8H2,1-4H3
- InChI Key: HNBXDOLDRLALPT-UHFFFAOYSA-N
- SMILES: CCN(CC)CC(CN(C)C)O
Computed Properties
- Exact Mass: 174.17336
- Monoisotopic Mass: 174.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.7Ų
- XLogP3: 0.4
Experimental Properties
- PSA: 26.71
2-Propanol, 1-(diethylamino)-3-(dimethylamino)- Related Literature
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
62469-52-7 (2-Propanol, 1-(diethylamino)-3-(dimethylamino)-) Related Products
- 4402-32-8(1-Diethylamino-2-propanol)
- 5464-15-3(2-Propanol,1-(ethylmethylamino)-)
- 63469-23-8(2-Propanol, 1,1'-[[3-(dimethylamino)propyl]imino]bis-)
- 36388-09-7(1-Dipropylamino-2-propanol)
- 122-20-3(Triisopropanolamine)
- 4985-85-7(N-(3-Aminopropyl)diethanolamine)
- 123-47-7(2-Hydroxy-N,N,N,N',N',N'-hexamethyl-1,3-propanediaminiumdiiodide)
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- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
- 2137834-00-3(2-Tert-butyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)
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